3-[3,5-Dimethyl-4-({[4-(trifluoromethyl)phenyl]amino}sulfonyl)pyrazolyl]thiola ne-1,1-dione

• IUPAC Name: 1-(1,1-dioxothiolan-3-yl)-3,5-dimethyl-N-[4-(trifluoromethyl)phenyl]pyrazole-4-sulfonamide
• InChI: InChI=1S/C16H18F3N3O4S2/c1-10-15(11(2)22(20-10)14-7-8-27(23,24)9-14)28(25,26)21-13-5-3-12(4-6-13)16(17,18)19/h3-6,14,21H,7-9H2,1-2H3
• InChI Key: WQXTWTFJRTZVPB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C2CCS(=O)(=O)C2)C)S(=O)(=O)NC3=CC=C(C=C3)C(F)(F)F
• Molecular Formula: C16H18F3N3O4S2
• Molecular Weight: 437.5 g/mol

Description

“3-[3,5-Dimethyl-4-({[4-(trifluoromethyl)phenyl]amino}sulfonyl)pyrazolyl]thiolane-1,1-dione” is a chemical compound. It’s part of a class of compounds known as pyrazoles, which are nitrogen-containing heterocyclic compounds. Pyrazole derivatives have been the topic of interest for researchers across the world because of their wide spectrum of pharmacological activities.

Synthesis Analysis

The synthesis of pyrazole derivatives, including “3-[3,5-Dimethyl-4-({[4-(trifluoromethyl)phenyl]amino}sulfonyl)pyrazolyl]thiolane-1,1-dione”, involves various strategies such as multicomponent approach, dipolar cycloadditions, cyclocondensation of hydrazine with carbonyl system, using heterocyclic system and multicomponent approach.

Molecular Structure Analysis

The molecular structure of “3-[3,5-Dimethyl-4-({[4-(trifluoromethyl)phenyl]amino}sulfonyl)pyrazolyl]thiolane-1,1-dione” has been verified by using FT-IR, 1 H NMR, 13 C NMR spectroscopic methods and elemental analysis.

Chemical Reactions Analysis

The chemical selectivity and reactivity of the drug molecule, which helps to improve the stability of the molecule, are analyzed via NBO calculations.

Physical And Chemical Properties Analysis

Trifluoromethylpyridine (TFMP) derivatives, which “3-[3,5-Dimethyl-4-({[4-(trifluoromethyl)phenyl]amino}sulfonyl)pyrazolyl]thiolane-1,1-dione” could be a part of, are characterised by the presence of a fluorine atom and a pyridine in their structure, which are thought to bestow many of the distinctive physical–chemical properties observed in this class of compounds.

Future Directions

Pyrazoles have recently been the focus of many techniques, mostly because of how frequently they are used as scaffolds in the synthesis of bioactive chemicals and reactions in various media. It is expected that many novel applications of pyrazole derivatives will be discovered in the future.

Mechanism of Action

Target of Action

Compounds with a -cf3 group attached to a tertiary stereogenic center in a hetero aliphatic ring have shown improved drug potency toward reverse transcriptase enzyme inhibition .

Mode of Action

It’s known that the trifluoromethyl group can lower the pka of the cyclic carbamate, which can lead to a key hydrogen bonding interaction with the protein .

Biochemical Pathways

It’s known that compounds with similar structures can participate in suzuki–miyaura (sm) coupling reactions . This reaction involves the oxidative addition of electrophilic organic groups, where palladium becomes oxidized through its donation of electrons to form a new Pd–C bond .

Pharmacokinetics

The presence of the trifluoromethyl group can potentially influence these properties, as it is known to enhance the metabolic stability and lipophilicity of drugs .

Result of Action

It’s known that compounds with similar structures can exhibit improved drug potency toward reverse transcriptase enzyme inhibition .

Action Environment

It’s known that the suzuki–miyaura (sm) coupling reaction conditions can be exceptionally mild and functional group tolerant , suggesting that the compound may exhibit stability under a variety of environmental conditions.